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What is Known About Rimacalib

The table below summarizes the available information on Rimacalib from the search results.

Aspect

Details

Drug Name

Mechanism of
Action

Development Status

Relevant Research
Context

Specific
Contractility Data

Rimacalib (also known as SMP-114) [1]

Calcium/calmodulin-dependent protein kinase Il (CaMK II) inhibitor [1]. CaMK II-
0 is the predominant isoform in the heart [2].

Investigational small molecule; has been trialed for Rheumatoid Arthritis (RA)

[1].

Mentioned in a study on "cardiac ethanol toxicity," indicating it was provided to a
research group by Dainippon Pharma for investigation [3].

Not available in the searched literature.

Established Methods for Contractility Studies
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Although data for Rimacalib itself is lacking, recent research outlines established protocols for the type of
studies you are likely interested in. The table below describes common methodologies for assessing

cardiomyocyte contractility in vitro [4] [5].

Method o Key Measured
Description
Category Parameters
Hydrogel Flexible, biocompatible devices that measure cell Cell contraction forces
Sensing contraction forces with minimal disruption, supporting
Platforms long-term culture [6].
lonOptix A common setup that simultaneously traces sarcomere Sarcomere shortening;
System movements and changes in intracellular Ca?*levelsin  Ca?" transient
a single cardiomyocyte [4]. parameters
In Silico Computer simulations using human-based Active tension peak;
Models electromechanical models to predict drug-induced effects  action potential duration;

on cardiac cellular inotropy, action potential, and calcium calcium handling
dynamics [5].

CaMKIl Inhibition Signaling Pathway

Since Rimacalib is a CaMKII inhibitor, the diagram below illustrates the general cardiac signaling pathway

it is expected to influence. This provides a logical framework for how it might affect contractility.

Generalized pathway of CaMKII activation and inhibition in the heart.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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